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Compound of Interest

Compound Name: 2,2'-Azobis(2-amidinopropane)

Cat. No.: B079431

Introduction

2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH) is a water-soluble azo compound
widely utilized as a reliable source of free radicals to assess the antioxidant capacity of various
substances.[1][2] At physiological temperatures (37°C), AAPH undergoes thermal
decomposition to generate peroxyl radicals at a constant and reproducible rate, making it an
ideal tool for mimicking oxidative stress in biological systems.[3][4] This characteristic is
leveraged in several antioxidant assays, most notably the Oxygen Radical Absorbance
Capacity (ORAC) assay.[5][6] These application notes provide detailed protocols for
researchers, scientists, and drug development professionals on the use of AAPH to evaluate
antioxidant capacity.

AAPH's predictable radical generation allows for the standardized evaluation of antioxidants in
various matrices, from pure compounds and natural extracts to biological fluids.[3][7] The
peroxyl radicals produced by AAPH can induce oxidative damage to fluorescent probes, lipids,
and proteins.[3][8] Antioxidants, in turn, can mitigate this damage by scavenging these radicals.
The extent of this protection is a measure of their antioxidant capacity.

Mechanism of AAPH-Induced Oxidation

AAPH serves as a peroxyl radical generator. Its thermal decomposition at 37°C initiates a
cascade of reactions that lead to oxidative stress. The process begins with the breakdown of
AAPH into two carbon-centered radicals and nitrogen gas.[1][2] In the presence of oxygen,
these carbon radicals are rapidly converted to peroxyl radicals.[1][3] These highly reactive
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peroxyl radicals can then abstract hydrogen atoms from surrounding molecules, such as lipids
and proteins, initiating a chain reaction of oxidation.[3] This process can lead to lipid
peroxidation, protein carbonylation, and eventually, cell damage and death. Antioxidants can
interrupt this process by donating a hydrogen atom to the peroxyl radicals, thereby neutralizing
them and terminating the oxidation chain reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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